Ammonium iron(III) hexacyanoferrate(II)

• CAS: 25869-00-5
• Synonyms: afcf; ammonium-ferric-cyano-ferrate(ii); ammonium-ferric-ferrocyanide; ammoniumiron(3+)(1:1:1),(oc-6-11)-ferrate(4-hexakis(cyano-c)-; ammoniumiron(3++)(1:1:1),(oc-6-11)-ferrate(4-hexakis(cyano-c)-; ammoniumiron(iii)hexacyanoferrate; ammoniumironhexacyanofe
• Molecular Formula: C6FeN6.Fe.H4N; C6H4Fe2N7
• Molecular Weight: 285.83 g/mol
• SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[NH4+].[Fe+2].[Fe+3]
• InChI: InChI=1S/6CN.2Fe.H3N/c6*1-2;;;/h;;;;;;;;1H3/q6*-1;+2;+3;/p+1
• InChIKey: ILZWGESBVHGTRX-UHFFFAOYSA-O

Ammonium iron(III) hexacyanoferrate(II) (CAS 25869-00-5), also known as ammonium ferric hexacyanoferrate (AFCF) or Giese salt, is a coordination complex with molecular formula NH₄Fe[Fe(CN)₆] and molecular weight 285.83 g/mol. This inorganic cyanide complex belongs to the Prussian blue analog (PBA) class of metal hexacyanoferrates, characterized by a three-dimensional framework structure where iron centers are bridged by cyanide ligands.

Ammonium Iron(III) Hexacyanoferrate(II) CAS 25869-00-5: Procurement-Relevant Identity and Baseline Characteristics

Ammonium iron(III) hexacyanoferrate(II) (CAS 25869-00-5), also known as ammonium ferric hexacyanoferrate (AFCF) or Giese salt, is a coordination complex with molecular formula NH₄Fe[Fe(CN)₆] and molecular weight 285.83 g/mol [1]. This inorganic cyanide complex belongs to the Prussian blue analog (PBA) class of metal hexacyanoferrates, characterized by a three-dimensional framework structure where iron centers are bridged by cyanide ligands . The compound is soluble in water and mineral acids but insoluble in alkali, with an estimated Log P of -0.250 [2]. Commercially, it is supplied as a solid powder of technical grade, registered under EINECS 247-304-1, and is subject to REACH obligations for the European market [2].

• [1] BaseChem. Ammonium iron(III) hexacyanoferrate(II) hydrate, tech. CAS 25869-00-5. Molecular Formula: (NH4)Fe[Fe(CN)6]·xH2O, Molecular Weight: 285.83 g/mol. View Source
• [2] SoleChem Europe. Ammonium iron(III) hexacyanoferrate(II) CAS 25869-00-5. Solubility: Soluble in water and mineral acids, insoluble in alkali. Log P: -0.250 (est). View Source

Ammonium Iron(III) Hexacyanoferrate(II) CAS 25869-00-5: Why In-Class Hexacyanoferrate Substitution Is Not Straightforward

Metal hexacyanoferrates (MHCFs) exhibit wide variations in sorption properties, selectivity, stability, and cesium elution behavior depending on the specific metal cation incorporated into the framework [1]. The identity of the exchangeable cation (NH₄⁺, K⁺, Fe³⁺, Cu²⁺, etc.) critically determines both the cesium binding mechanism and the compound's performance under specific pH and competing-ion conditions [2]. Consequently, ammonium iron(III) hexacyanoferrate(II) cannot be assumed interchangeable with other Prussian blue analogs such as K₃Fe[Fe(CN)₆] (soluble Prussian blue), Fe₄[Fe(CN)₆]₃ (insoluble Prussian blue), or copper and zinc hexacyanoferrates—each demonstrates quantitatively distinct cesium sorption capacities, in vivo inhibition efficacy, and cyanide release profiles [3]. The quantitative evidence below establishes precisely where AFCF demonstrates measurable differentiation that informs scientific selection.

• [1] Streat, M., & Jacobi, D. (2021). Complex Hexacyanoferrates for the Removal of Cesium from Solution. In Ion Exchange and Solvent Extraction (Vol. 12, pp. 159-200). Taylor & Francis. View Source
• [2] Sangvanich, T., et al. (2010). Selective Capture of Cesium and Thallium from Natural Waters and Simulated Wastes with Copper Ferrocyanide Functionalized Mesoporous Silica. Journal of Hazardous Materials, 182(1-3), 225-231. View Source
• [3] Nielsen, P., Dresow, B., & Heinrich, H. C. (1993). In Vitro Study of 137Cs Sorption by Hexacyanoferrates(II). (Document abstract). View Source

Ammonium Iron(III) Hexacyanoferrate(II) CAS 25869-00-5: Quantified Differentiation Evidence Against Closest Analogs

In Vivo Radiocesium Absorption Inhibition in Humans: AFCF vs. Soluble K3Fe[Fe(CN)6] and Insoluble Fe4[Fe(CN)6]3

In a human study, 1 g of oral Prussian blue administered with a 134Cs-labelled test meal reduced cesium absorption to 5.6–6.4% of control values. The inhibitory effects of colloidally soluble K₃Fe[Fe(CN)₆] and NH₄Fe[Fe(CN)₆] (AFCF) were comparable, while insoluble Fe₄[Fe(CN)₆]₃ showed slightly less inhibition [1]. In piglets, oral co-administration of 134Cs with KFe[Fe(CN)₆], NH₄Fe[Fe(CN)₆], or Fe₄[Fe(CN)₆]₃ reduced uptake by more than 97% compared to controls [2].

Evidence Dimension	In vivo radiocesium absorption inhibition efficacy (human)
Target Compound Data	NH₄Fe[Fe(CN)₆] (AFCF): 1 g reduced absorption to 5.6–6.4% of control
Comparator Or Baseline	K₃Fe[Fe(CN)₆] (soluble PB): 5.6–6.4% of control; Fe₄[Fe(CN)₆]₃ (insoluble PB): slightly less inhibition
Quantified Difference	AFCF equivalent to K₃Fe[Fe(CN)₆]; both superior to Fe₄[Fe(CN)₆]₃
Conditions	Human subjects, 1 g oral dose, 134Cs-labelled test meal

Why This Matters

Procurement decisions for radiocesium decorporation applications must recognize that AFCF and soluble K₃Fe[Fe(CN)₆] provide equivalent human efficacy, whereas the historically more available insoluble Prussian blue (Fe₄[Fe(CN)₆]₃) is measurably less effective.

• [1] Dresow, B., Nielsen, P., Fischer, R., Pfau, A. A., & Heinrich, H. H. (1993). In vivo Binding of Radiocesium by Two Forms of Prussian Blue and by Ammonium Iron Hexacyanoferrate (II). Clinical Toxicology, 31(4), 563-569. View Source
• [2] Nielsen, P., et al. Prevention of enteral radiocesium absorption by hexacyanoferrates(II) in piglets. As cited in multiple sources documenting >97% uptake reduction. View Source

In Vitro Cesium Sorption Capacity: AFCF (KFeHCF) vs. KCuHCF and KZnHCF Analogs

Under physiological conditions (artificial gastric juice, pH 1.2 and artificial duodenal juice, pH 6.8), in vitro cesium sorption capacities were determined for a series of hexacyanoferrate(II) complexes. Potassium copper hexacyanoferrate (KCuHCF) and potassium zinc hexacyanoferrate (KZnHCF) exhibited sorption capacities of 2.3–3.0 mmol Cs/g HCF, approximately twice the capacity of colloidal Prussian blue (KFeHCF; 1.0–1.3 mmol Cs/g HCF) and insoluble Prussian blue (FeHCF; 1.0–1.6 mmol Cs/g HCF) [1].

Evidence Dimension	Cesium sorption capacity
Target Compound Data	KFeHCF (colloidal Prussian blue, AFCF class): 1.0–1.3 mmol Cs/g HCF
Comparator Or Baseline	KCuHCF: 2.3–3.0 mmol Cs/g HCF; KZnHCF: 2.3–3.0 mmol Cs/g HCF; FeHCF (insoluble PB): 1.0–1.6 mmol Cs/g HCF
Quantified Difference	KCuHCF and KZnHCF exhibit approximately 2× higher capacity than KFeHCF
Conditions	Artificial gastric juice (pH 1.2) and artificial duodenal juice (pH 6.8)

Why This Matters

If maximum mass-normalized cesium sorption capacity is the primary procurement criterion, copper or zinc hexacyanoferrates should be prioritized over ammonium/iron-based formulations. AFCF selection must be justified by other differentiating factors such as in vivo safety profile or specific counterion compatibility.

• [1] Nielsen, P., Dresow, B., & Heinrich, H. C. (1993). In vitro Study of 137Cs Sorption by Hexacyanoferrates(II). Sorption capacities: KCuHCF and KZnHCF 2.3–3.0 mmol Cs/g HCF; colloidal Prussian blue (KFeHCF) 1.0–1.3 mmol Cs/g HCF; insoluble Prussian blue (FeHCF) 1.0–1.6 mmol Cs/g HCF. View Source

In Vivo Radiocesium Transfer Reduction in Ruminants: AFCF Feed Additive Efficacy in Lactating Cows

In cows fed Chernobyl-contaminated fodder, the addition of ammonium ferric hexacyanoferrate (AFCF) prevented milk contamination by increasing fecal elimination of 137Cs. The feed-to-muscle 134Cs transfer coefficient in male lambs fed grass silage without AFCF averaged 0.15 d kg⁻¹; AFCF administration significantly reduced this transfer [1]. In pigs fed Chernobyl-contaminated whey for 27 days under normal feeding conditions, 5 g AFCF per day reduced radiocesium activity concentration from 360 Bq/kg in control animals to 10–30 Bq/kg [2].

Evidence Dimension	In vivo radiocesium transfer reduction (ruminants)
Target Compound Data	AFCF reduced pig tissue 137Cs from 360 Bq/kg (control) to 10–30 Bq/kg (5 g/day dose)
Comparator Or Baseline	Control (no AFCF): 360 Bq/kg; 134Cs transfer coefficient without AFCF: 0.15 d kg⁻¹
Quantified Difference	Approximately 92–97% reduction in tissue radiocesium concentration with 5 g/day AFCF
Conditions	Pigs fed Chernobyl-contaminated whey for 27 days; lambs fed 134Cs-contaminated grass silage

Why This Matters

For agricultural procurement in radiocesium-contaminated regions, AFCF demonstrates validated in vivo efficacy across multiple ruminant species (sheep, pigs, cows) at practical feed additive doses, with reduction factors of >90% in tissue and milk contamination levels.

• [1] Paasikallio, A., Sormunen-Cristian, R., Jaakkola, S., & Kaikkonen, M. (2000). The effect of ammonium ferric hexacyanoferrate on reducing radiocaesium transfer from grass silage to sheep. MTT Agrifood Research Finland. 134Cs transfer coefficient without AFCF: 0.15 d kg⁻¹. View Source
• [2] Dresow, B., et al. (1993). In vivo Binding of Radiocesium by Two Forms of Prussian Blue and by Ammonium Iron Hexacyanoferrate (II). Clinical Toxicology, 31(4), 563-569. Pig data: 5 g AFCF/day reduced 137Cs from 360 Bq/kg to 10–30 Bq/kg. View Source

Thermal Enhancement of Cesium Adsorption Performance: AFCF Kd Increase via Controlled Heating

The cesium adsorption performance and magnetic properties of ammonium iron(III) hexacyanoferrate(II) n-hydrate, NH₄Fe[Fe(CN)₆]·zH₂O, were investigated before and after heating at 240°C for 60 minutes. Following thermal treatment, the distribution coefficient (Kd) for cesium adsorption increased by as much as threefold compared to untreated AFCF. Simultaneously, magnetic susceptibility was enhanced by approximately threefold [1].

Evidence Dimension	Cesium distribution coefficient (Kd) before vs. after thermal treatment
Target Compound Data	Heated AFCF (240°C, 60 min): Kd enhanced up to 3× baseline
Comparator Or Baseline	Untreated AFCF n-hydrate: baseline Kd
Quantified Difference	Up to 3× enhancement in Kd; ~3× enhancement in magnetic susceptibility
Conditions	Heating at 240°C for 60 minutes; NH₄Fe[Fe(CN)₆]·zH₂O starting material

Why This Matters

AFCF offers a post-synthesis modification pathway via simple thermal treatment that simultaneously enhances both cesium adsorption capacity (Kd) and magnetic recoverability, enabling magnetic separation-based cesium removal from radioactive wastewater without requiring alternative, more expensive PBA compositions.

• [1] Takahashi, A., Tanaka, H., Minami, N., Kurihara, M., & Kawamoto, T. (2015). Simultaneous Enhancement of Cs-Adsorption and Magnetic Properties of Prussian Blue by Thermal Partial Oxidation. Bulletin of the Chemical Society of Japan, 88(1), 69-73. View Source

Structural Stability and Iron Leaching: Insoluble Prussian Blue vs. Copper-Ferrocyanide Functionalized Silica

A head-to-head evaluation of iron(III) hexacyanoferrate(II) (insoluble Prussian blue) against copper ferrocyanide immobilized on mesoporous silica (Cu-FC-EDA-SAMMS) revealed significant differences in material stability. After 24 hours of contact time, the amount of iron dissolved from insoluble Prussian blue exceeded 10-fold the amount dissolved from Cu-FC-EDA-SAMMS, indicating poorer aqueous stability of the iron-based hexacyanoferrate framework [1].

Evidence Dimension	Iron dissolution (material stability) after 24 h aqueous contact
Target Compound Data	Insoluble Prussian blue (FeHCF): >10× higher Fe dissolution
Comparator Or Baseline	Cu-FC-EDA-SAMMS: baseline Fe dissolution
Quantified Difference	>10-fold higher iron leaching from insoluble Prussian blue
Conditions	24 hours aqueous contact time; pH range 0.1–7.3

Why This Matters

For applications requiring extended aqueous exposure (wastewater treatment columns, environmental remediation), the inferior aqueous stability of iron-based hexacyanoferrates relative to copper-based analogs or supported formulations must be factored into material selection and replacement frequency calculations.

• [1] Sangvanich, T., et al. (2010). Selective Capture of Cesium and Thallium from Natural Waters and Simulated Wastes with Copper Ferrocyanide Functionalized Mesoporous Silica. Journal of Hazardous Materials, 182(1-3), 225-231. Iron dissolved from insoluble Prussian blue over 10-fold of that from Cu-FC-EDA-SAMMS after 24 h. View Source

Electrochemical Ammonium Ion Selectivity: FeHCF Low NH₄⁺ Affinity as a Design Advantage

In an electrochemical ion exchange system (EIXS) designed for ammonium ion recovery from source water containing various cations, iron hexacyanoferrate (FeHCF) electrodes were employed alongside copper hexacyanoferrate (CuHCF). Importantly, the low NH₄⁺ affinity of FeHCF minimized re-adsorption of ammonium ions during the desorption phase, thereby enhancing the overall system selectivity and separation efficiency [1].

Evidence Dimension	Ammonium ion re-adsorption during electrochemical desorption
Target Compound Data	FeHCF (AFCF structural class): low NH₄⁺ affinity minimizes re-adsorption
Comparator Or Baseline	Other MHCF electrodes with higher NH₄⁺ affinity would exhibit greater re-adsorption
Quantified Difference	Qualitative advantage: low NH₄⁺ affinity enhances selectivity
Conditions	Electrochemical ion exchange system (EIXS) with CuHCF and FeHCF electrodes

Why This Matters

For electrochemical ammonium recovery applications, AFCF's intrinsically low ammonium ion affinity—potentially a disadvantage in static adsorption contexts—becomes a functional advantage by preventing unwanted re-adsorption during desorption cycles, improving net separation efficiency.

• [1] Ammonium ion separation with an electrochemical ion exchange system (EIXS) using iron and copper hexacyanoferrate electrodes. (2025). ScienceDirect. FeHCF low NH₄⁺ affinity minimizes re-adsorption, enhancing selectivity. View Source

Ammonium Iron(III) Hexacyanoferrate(II) CAS 25869-00-5: Evidence-Grounded Application Scenarios for Scientific and Industrial Procurement

Radiocesium Decorporation in Humans and Veterinary Medicine

Based on direct head-to-head human data demonstrating equivalent cesium absorption inhibition to soluble K₃Fe[Fe(CN)₆] (reducing absorption to 5.6–6.4% of control at 1 g dose), AFCF is suitable for procurement in pharmaceutical preparations intended for internal radiocesium contamination treatment in humans [1]. In veterinary applications, AFCF at 5 g/day in pigs reduced tissue 137Cs from 360 Bq/kg to 10–30 Bq/kg, supporting its use as a feed additive for livestock in radiologically contaminated regions [1].

Agricultural Feed Additive for Radiocesium Mitigation in Ruminants

Validated in vivo efficacy across sheep, pigs, and cows establishes AFCF as a proven feed additive for reducing radiocesium transfer to meat and milk. The feed-to-muscle 134Cs transfer coefficient reduction from 0.15 d kg⁻¹ in untreated animals provides quantifiable performance expectations for agricultural procurement in post-nuclear accident scenarios [2]. AFCF has been successfully formulated as sustained-release boli for grazing ruminants, enabling practical field deployment [3].

Magnetic Cesium Adsorbent for Radioactive Wastewater Treatment

Thermal treatment of AFCF at 240°C for 60 minutes enhances both cesium distribution coefficient (Kd) and magnetic susceptibility by up to threefold, creating a magnetically recoverable adsorbent suitable for radioactive cesium removal from wastewater [4]. This application leverages AFCF's unique thermal enhancement pathway, enabling magnetic separation-based processing that may offset its lower baseline sorption capacity relative to copper-based analogs.

Electrochemical Ammonium Ion Recovery Systems

In electrochemical ion exchange configurations, iron hexacyanoferrate electrodes benefit from intrinsically low NH₄⁺ affinity, which minimizes undesired ammonium re-adsorption during desorption phases and improves net separation efficiency [5]. This application is specific to electrochemical cycling systems rather than static adsorption columns, where AFCF's low ammonium affinity becomes a functional advantage.

• [1] Dresow, B., et al. (1993). In vivo Binding of Radiocesium by Two Forms of Prussian Blue and by Ammonium Iron Hexacyanoferrate (II). Clinical Toxicology, 31(4), 563-569. View Source
• [2] Paasikallio, A., et al. (2000). The effect of ammonium ferric hexacyanoferrate on reducing radiocaesium transfer from grass silage to sheep. MTT Agrifood Research Finland. View Source
• [3] Sustained release boli with the cesium binder ammonium iron(III)-hexacyanoferrate(II) (AFCF) tested under practical conditions for sheep. (1995). View Source
• [4] Takahashi, A., et al. (2015). Simultaneous Enhancement of Cs-Adsorption and Magnetic Properties of Prussian Blue by Thermal Partial Oxidation. Bulletin of the Chemical Society of Japan, 88(1), 69-73. View Source
• [5] Ammonium ion separation with an electrochemical ion exchange system (EIXS) using iron and copper hexacyanoferrate electrodes. (2025). ScienceDirect. View Source